Cas no 4299-23-4 (1,2-Benzisothiazol-3(2H)-one, 2-(2-methylphenyl)-)

• Product Name: 1,2-Benzisothiazol-3(2H)-one, 2-(2-methylphenyl)-
• CAS No: 4299-23-4
• MF: C₁₄H₁₁NOS
• MW: 241.308242082596
• CID: 1517595
• PubChem ID: 729482
• Update Time: 2025-04-21

1,2-Benzisothiazol-3(2H)-one, 2-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 2-(2-methylphenyl)-
• 2-(2-methylphenyl)-1,2-benzothiazol-3-one
• SR-01000538337-1
• DTXSID30352569
• DNDI1014357
• SCHEMBL8372604
• SR-01000538337
• ST039165
• 2-O-Tolyl-benzo[d]isothiazol-3-one
• 4299-23-4
• KKEJCKRIXMXTOB-UHFFFAOYSA-N
• CHEMBL2094279

• Inchi： 1S/C14H11NOS/c1-10-6-2-4-8-12(10)15-14(16)11-7-3-5-9-13(11)17-15/h2-9H,1H3
• InChI Key： KKEJCKRIXMXTOB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(N1C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 241.05623
• Monoisotopic Mass: 241.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles